Cas no 30956-43-5 (Butanoic acid,3-hydroxy-, 1-methylhexyl ester)

Butanoic acid,3-hydroxy-, 1-methylhexyl ester structure
30956-43-5 structure
Product Name:Butanoic acid,3-hydroxy-, 1-methylhexyl ester
CAS No:30956-43-5
MF:C11H22O3
MW:202.290584087372
CID:314014
PubChem ID:35695
Update Time:2025-04-19

Butanoic acid,3-hydroxy-, 1-methylhexyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3-hydroxy-, 1-methylhexyl ester
    • heptan-2-yl 3-hydroxybutanoate
    • 3-Hydroxybutyric acid, 2-heptyl ester
    • 1-Methylhexyl beta-oxybutyrate
    • BRN 1860140
    • 30956-43-5
    • BUTYRIC ACID, 3-HYDROXY-, 2-HEPTYL ESTER
    • DTXSID70953099
    • Inchi: 1S/C11H22O3/c1-4-5-6-7-10(3)14-11(13)8-9(2)12/h9-10,12H,4-8H2,1-3H3
    • InChI Key: SLFCZFVUICPREE-UHFFFAOYSA-N
    • SMILES: O(C(CC(C)O)=O)C(C)CCCCC

Computed Properties

  • Exact Mass: 202.15696
  • Monoisotopic Mass: 202.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 0.954
  • Boiling Point: 289.1°Cat760mmHg
  • Flash Point: 111.8°C
  • Refractive Index: 1.443
  • PSA: 46.53
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd